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Compound of Interest

Compound Name: tert-Butyl chlorodifluoroacetate

Cat. No.: B067039 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a molecule's structure and nomenclature is fundamental. This guide provides a focused

overview of the chemical structure and the International Union of Pure and Applied Chemistry

(IUPAC) name for tert-Butyl chlorodifluoroacetate.

This chemical compound, identified by the CAS Number 167308-43-2, is a halogenated ester.

Its molecular formula is C₆H₉ClF₂O₂[1][2][3][4].

IUPAC Nomenclature
The formally accepted IUPAC name for this compound is tert-butyl 2-chloro-2,2-

difluoroacetate[1]. Alternative names include tert-Butyl 2-chloro-2,2-difluoroethanoate and

Chloro(difluoro)acetic acid tert-butyl ester[2].

Chemical Structure
The structure of tert-Butyl chlorodifluoroacetate consists of a central acetate group. A tert-

butyl group is attached to one of the oxygen atoms, forming an ester. The alpha-carbon of the

acetate group is substituted with one chlorine and two fluorine atoms.

The molecular structure can be represented by the SMILES notation: CC(C)(C)OC(=O)C(F)

(F)Cl[1].

A 2D representation of the chemical structure is provided below:
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2D Structure of tert-Butyl 2-chloro-2,2-difluoroacetate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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